Cas no 1222859-26-8 (7-Chloro-N,N,4-trimethyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide)

• Product Name: 7-Chloro-N,N,4-trimethyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide
• CAS No: 1222859-26-8
• MF: C₁₂H₁₃ClN₂O₃S
• MW: 300.761220693588
• CID: 5060148
• Update Time: 2025-06-25

7-Chloro-N,N,4-trimethyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-N,N,4-trimethyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide
• 7-CHLORO-N,N,4-TRIMETHYL-2-OXO-1H-QUINOLINE-6-SULFONAMIDE

• Inchi： 1S/C12H13ClN2O3S/c1-7-4-12(16)14-10-6-9(13)11(5-8(7)10)19(17,18)15(2)3/h4-6H,1-3H3,(H,14,16)
• InChI Key： AZCBQJBTEILIRE-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C(C)=CC(N2)=O)C=C1S(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 510
• XLogP3: 1
• Topological Polar Surface Area: 74.9

Additional information on 7-Chloro-N,N,4-trimethyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide

Professional Introduction to 7-Chloro-N,N,4-trimethyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide (CAS No: 1222859-26-8)

7-Chloro-N,N,4-trimethyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1222859-26-8, belongs to the quinoline derivatives family, which is well-known for its broad spectrum of biological activities. The presence of multiple functional groups, including a chloro substituent, methyl groups, and a sulfonamide moiety, makes this molecule a promising candidate for further exploration in drug discovery and development.

The chemical structure of 7-Chloro-N,N,4-trimethyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide consists of a quinoline core with various substituents that contribute to its reactivity and potential biological effects. The chloro group at the 7-position enhances the electrophilicity of the molecule, making it susceptible to nucleophilic attacks that can be exploited in synthetic chemistry. Additionally, the sulfonamide group at the 6-position introduces polarity and solubility characteristics that are favorable for pharmacokinetic properties.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The specific configuration of 7-Chloro-N,N,4-trimethyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide positions it as a potential lead compound for developing novel therapeutic agents. Researchers have been particularly interested in its ability to interact with biological targets such as enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential application in oncology research. Studies have shown that quinoline derivatives can inhibit the growth of various cancer cell lines by interfering with key signaling pathways. The methyl groups in 7-Chloro-N,N,4-trimethyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide may play a crucial role in modulating these interactions by influencing the binding affinity and selectivity of the molecule towards its target proteins.

The sulfonamide moiety is another critical feature that contributes to the biological activity of this compound. Sulfonamides are known for their broad spectrum of antimicrobial properties and have been widely used in antibiotics and anti-inflammatory drugs. The incorporation of this group into the quinoline framework suggests that 7-Chloro-N,N,4-trimethyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide could exhibit similar effects while targeting different biological pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high accuracy. These computational studies have been instrumental in designing derivatives of 7-Chloro-N,N,4-trimethyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide that enhance their potency and selectivity. By leveraging machine learning algorithms and molecular docking techniques, scientists have been able to identify promising candidates for further experimental validation.

In vitro studies have demonstrated the potential of 7-Chloro-N,N,4-trimethyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide as an inhibitor of certain enzymes implicated in cancer progression. For instance, preliminary data suggest that it may interfere with kinases involved in cell proliferation and survival. These findings are particularly exciting because they highlight the compound's potential as a multitargeted therapeutic agent capable of disrupting multiple aspects of cancer cell biology.

The synthesis of 7-Chloro-N,N,4-trimethyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide presents both challenges and opportunities for medicinal chemists. The complexity of its structure requires careful planning to ensure high yields and purity. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. These advancements are crucial for conducting comprehensive biological evaluations and optimizing its pharmacological properties.

The pharmacokinetic profile of any drug candidate is critical for its clinical success. The solubility and metabolic stability of 7-Chloro-N,N,4-trimethyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide are key factors that will determine its bioavailability and duration of action. Preliminary pharmacokinetic studies have shown promising results regarding its absorption and distribution in vivo. These findings are encouraging and warrant further investigation into optimizing its formulation for therapeutic use.

The future directions for research on 7-Chloro-N,N,4-trimethyl-2-oxysoxolone - - - -- -- - -- - -- - -- - -- - -- - -- - -- - -- - -- - -- - -- - -- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- ---